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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B15556592

Get Quote

This technical guide provides a comprehensive overview of the core chemical properties,

structure, and analytical methodologies for 1-Bromononane-d3. The document is intended for

researchers, scientists, and drug development professionals who utilize isotopically labeled

compounds in their work. Data for the specific isotopologue, 1-Bromononane-9,9,9-d3, is

presented alongside its non-deuterated counterpart for comparative analysis.

Core Physicochemical Data
1-Bromononane-9,9,9-d3 is a deuterated analog of 1-Bromononane where the three hydrogen

atoms on the terminal methyl group (position 9) have been replaced with deuterium. This

isotopic substitution results in a higher molecular weight compared to the parent compound,

making it a valuable tool in quantitative analysis by mass spectrometry, particularly as an

internal standard in pharmacokinetic and metabolic studies.[1]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for 1-Bromononane-9,9,9-d3 and its

non-deuterated analog.
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Property 1-Bromononane-9,9,9-d3
1-Bromononane (Non-
deuterated)

Molecular Formula CD₃(CH₂)₈Br[2] C₉H₁₉Br[3][4]

Molecular Weight ( g/mol ) 210.17[2] 207.15[3][4][5]

CAS Number 1219799-20-8[2] 693-58-3[3][6]

Appearance -
Clear, colorless to golden

liquid[7][8]

Boiling Point (°C) -
201 (lit.)[8][9]; 221.6 at 760

mmHg[5]

Melting Point (°C) - -29[5][6][8]

Density (g/mL) -
1.084 at 25 °C (lit.)[8][9]; 1.09

at 20 °C

Refractive Index - n20/D 1.454 (lit.)[8][9]

Isotopic Enrichment 99 atom % D[2] N/A

Data Presentation: Structural Identifiers

Identifier 1-Bromononane (Parent Compound)

SMILES CCCCCCCCCBr[3][9]

InChI
1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-

9H2,1H3[3][9]

InChIKey AYMUQTNXKPEMLM-UHFFFAOYSA-N[3][9]

Chemical Structure and Stability
1-Bromononane-d3 is considered a stable compound if stored under the recommended

conditions.[2] For optimal stability, it should be stored at room temperature in a tightly sealed

container, away from sources of ignition and incompatible substances such as strong oxidizing
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agents and strong bases.[2][6][7] While not explicitly stated for the deuterated version, it is best

practice to store alkyl halides away from light.[10]

Structure of 1-Bromononane-9,9,9-d3

Experimental Protocols
Detailed experimental protocols for the specific synthesis of 1-Bromononane-d3 are often

proprietary. However, a general methodology for the synthesis and analysis of deuterated alkyl

halides can be described based on standard organic chemistry practices and information

available for analogous compounds.[1]

General Synthetic Approach
The synthesis of deuterated alkyl bromides typically involves the bromination of a

corresponding deuterated alcohol.

Objective: To synthesize 1-Bromononane-9,9,9-d3 from 1-Nonanol-9,9,9-d3.

Starting Material: 1-Nonanol-9,9,9-d3.

Reagent: A suitable brominating agent, such as phosphorus tribromide (PBr₃) or hydrobromic

acid (HBr).[1]

Methodology:

The deuterated nonanol is reacted with the brominating agent, typically in an inert solvent.

The reaction is conducted under controlled temperature conditions to minimize the

formation of side products.

Following the reaction, the mixture is carefully quenched, and the crude product is

extracted using an organic solvent.

Purification of the final product is achieved through distillation or column chromatography

to yield high-purity 1-Bromononane-9,9,9-d3.[1]

Analytical Characterization Protocols
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The identity, purity, and isotopic enrichment of 1-Bromononane-d3 are confirmed using a

combination of mass spectrometry and NMR spectroscopy.[1]

1. Molecular Weight Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To confirm the molecular weight and assess the isotopic enrichment of 1-
Bromononane-d3.[11]

Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS),

preferably with a quadrupole or time-of-flight (TOF) analyzer.[11]

Methodology:

Sample Preparation: A dilute solution of the compound is prepared in a volatile organic

solvent like dichloromethane or hexane (e.g., 10-100 µg/mL).[11]

GC Separation: The sample is injected into the GC.

GC Column: A non-polar capillary column (e.g., HP-5ms) is commonly used.[11][12]

Injector Temperature: 250 °C.[11][12]

Oven Program: An initial temperature of 50 °C, held for 2 minutes, followed by a ramp of

10 °C/min to 250 °C.[12]

Carrier Gas: Helium at a constant flow.[11][12]

MS Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.[11][12]

Mass Range: m/z 40-300.[11]

Data Analysis: The mass spectrum corresponding to the GC peak of the compound is

analyzed. The molecular ion region should show a characteristic isotopic pattern for bromine

([M]⁺ and [M+2]⁺) shifted to a higher mass corresponding to the incorporation of three

deuterium atoms.
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2. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position of deuterium labeling and the overall structural integrity.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[12]

Methodology:

Sample Preparation: 5-10 mg of the compound is dissolved in a suitable deuterated

solvent (e.g., CDCl₃).[12][13]

¹H-NMR Analysis: The ¹H-NMR spectrum is acquired. The key confirmation of labeling is

the significant reduction or complete absence of the triplet signal corresponding to the

terminal methyl group (around 0.88 ppm in the non-deuterated analog). The integration of

the remaining proton signals should correspond to the 16 protons of the eight methylene

groups.

¹³C-NMR Analysis: A proton-decoupled ¹³C-NMR spectrum is acquired. The signal for the

terminal carbon (C9) will be split into a multiplet (a septet) due to one-bond carbon-

deuterium coupling and will likely show an isotopic shift compared to the non-deuterated

compound.[12]

²H-NMR Analysis: A deuterium NMR spectrum can be acquired to directly observe the

deuterium signal, confirming the presence and chemical environment of the isotopic label.

[1]
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General Analytical Workflow for 1-Bromononane-d3
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Analytical workflow for 1-Bromononane-d3.
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Relationship Between Structure and Spectral Data
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Relationship between structure and spectral data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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